molecular formula C12H19NO2 B8561578 1-(4-(2-Methoxyethoxy)phenyl)propan-1-amine

1-(4-(2-Methoxyethoxy)phenyl)propan-1-amine

Cat. No.: B8561578
M. Wt: 209.28 g/mol
InChI Key: RCKKRUFSOXGHSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-(2-Methoxyethoxy)phenyl)propan-1-amine is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

1-[4-(2-methoxyethoxy)phenyl]propan-1-amine

InChI

InChI=1S/C12H19NO2/c1-3-12(13)10-4-6-11(7-5-10)15-9-8-14-2/h4-7,12H,3,8-9,13H2,1-2H3

InChI Key

RCKKRUFSOXGHSH-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CC=C(C=C1)OCCOC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(4-(2-methoxyethoxy)phenyl)propan-1-one oxime (1.5 g, 6.7 mmol) in tetrahydrofuran (20 mL) was added dropwise to a stirred suspension of lithium aluminum hydride (0.78 g, 20.55 mmol) in tetrahydrofuran (48 mL) at room temperature under nitrogen. After 18 hours the mixture was heated at reflux for 3 hours, then allowed to cool. 0.8 mL of water was added drop-wise, followed by 0.8 mL of 15% aq sodium hydroxide, and then 2.4 mL of water. After several minutes the mixture was filtered, and the residue washed twice with tetrahydrofuran. The combined filtrate and washings were concentrated in vacuo, leaving 1.34 g of clear golden oil, which was flash chromatographed on a column (5×10 cm) of silica gel eluting with Hxa/EtOAc/acetone 8:1:1 to afford 0.83 g of the product as a clear golden oil; mass spec ES+m/z=210 (m+1).
Name
1-(4-(2-methoxyethoxy)phenyl)propan-1-one oxime
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0.78 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
48 mL
Type
solvent
Reaction Step One
Name
Quantity
0.8 mL
Type
reactant
Reaction Step Two
Quantity
0.8 mL
Type
reactant
Reaction Step Three
Name
Quantity
2.4 mL
Type
reactant
Reaction Step Four

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